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Compound of Interest

Compound Name: (4-Methylmorpholin-3-yl)methanol

Cat. No.: B1290380 Get Quote

Essential Safety and Handling Guide for (4-
Methylmorpholin-3-yl)methanol
This guide provides crucial safety and logistical information for the handling and disposal of (4-
Methylmorpholin-3-yl)methanol, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on available data for closely related

morpholine derivatives and are intended to ensure the safe laboratory use of this compound.

(4-Methylmorpholin-3-yl)methanol is a chemical compound that requires careful handling

due to its potential hazards. Based on data from similar compounds, it is classified as an irritant

that can cause skin and serious eye irritation, and may also lead to respiratory irritation[1]. Safe

handling practices are paramount to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling (4-
Methylmorpholin-3-yl)methanol. The recommended PPE is summarized in the table below.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tight-sealing safety goggles

are required.[2] Standard

safety glasses are not

sufficient.

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves. Nitrile or neoprene

gloves are generally

recommended, but always

check the manufacturer's

compatibility chart for the

specific glove material.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn. For larger

quantities or in case of a

potential splash hazard, a

chemical-resistant apron over

the lab coat is recommended.

Respiratory Protection Respirator

Use only in a well-ventilated

area, preferably in a chemical

fume hood. If a fume hood is

not available or if exposure

limits are exceeded, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[2][3]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that a safety shower and an eyewash station are

readily accessible. The work area, preferably a chemical fume hood, should be clean and

uncluttered.

Personal Protective Equipment: Put on all required PPE as detailed in the table above.
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Handling:

Work in a well-ventilated area or a chemical fume hood to minimize inhalation of vapors.

Avoid direct contact with skin, eyes, and clothing[3].

Use non-sparking tools and avoid sources of ignition as related compounds can be

flammable[4][5].

Keep the container tightly closed when not in use to prevent the release of vapors.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent such as sand or earth.

Use clean, non-sparking tools to collect the absorbed material into a suitable container for

disposal[5].

For larger spills, evacuate the area and follow emergency procedures.

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids, and seek medical attention[2][3].

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

If skin irritation persists, consult a physician[2].

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur[2][6].

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Call a physician or poison control center immediately[6].

Disposal Plan
All waste materials, including contaminated PPE and spill cleanup materials, must be treated

as hazardous waste.
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Waste Collection: Collect all waste in clearly labeled, sealed containers.

Disposal Regulations: Dispose of the chemical waste in accordance with local, regional, and

national hazardous waste regulations[3][4]. Do not empty into drains[3].

Container Disposal: Uncleaned containers should be treated as the product itself and

disposed of accordingly[4].

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of (4-
Methylmorpholin-3-yl)methanol from initial preparation to final disposal.
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1. Preparation
- Verify fume hood function

- Locate safety shower & eyewash

2. Don PPE
- Safety Goggles

- Lab Coat
- Chemical-resistant Gloves

3. Chemical Handling
- Work in fume hood

- Avoid contact
- Keep container closed

4. Spill Response
- Absorb with inert material
- Collect in sealed container

In case of spill

5. Decontamination
- Clean work area

- Remove and doff PPE correctly

Normal Workflow

6. Waste Disposal
- Collect in labeled container

- Follow hazardous waste protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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